methyl [3-(2-chlorobenzyl)-2-imino-2,3-dihydro-1H-benzimidazol-1-yl]acetate

• IUPAC Name: methyl 2-[3-[(2-chlorophenyl)methyl]-2-iminobenzimidazol-1-yl]acetate
• InChI: InChI=1S/C17H16ClN3O2/c1-23-16(22)11-21-15-9-5-4-8-14(15)20(17(21)19)10-12-6-2-3-7-13(12)18/h2-9,19H,10-11H2,1H3
• InChI Key: UBEPHULSBBHQPD-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CN1C2=CC=CC=C2N(C1=N)CC3=CC=CC=C3Cl
• Molecular Formula: C17H16ClN3O2
• Molecular Weight: 329.8 g/mol

Description

Methyl [3-(2-chlorobenzyl)-2-imino-2,3-dihydro-1H-benzimidazol-1-yl]acetate, also known as CMI, is a chemical compound that has been extensively studied for its potential use in various scientific research applications. CMI is a benzimidazole derivative that has been shown to have a wide range of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of methyl [3-(2-chlorobenzyl)-2-imino-2,3-dihydro-1H-benzimidazol-1-yl]acetate is not fully understood. However, studies have shown that methyl [3-(2-chlorobenzyl)-2-imino-2,3-dihydro-1H-benzimidazol-1-yl]acetate inhibits the proliferation of cancer cells by inducing cell cycle arrest and promoting apoptosis. methyl [3-(2-chlorobenzyl)-2-imino-2,3-dihydro-1H-benzimidazol-1-yl]acetate has also been shown to inhibit angiogenesis, which is the process by which new blood vessels are formed, thereby preventing the growth and spread of cancer cells.
Biochemical and Physiological Effects
methyl [3-(2-chlorobenzyl)-2-imino-2,3-dihydro-1H-benzimidazol-1-yl]acetate has been shown to have a wide range of biochemical and physiological effects. Studies have shown that methyl [3-(2-chlorobenzyl)-2-imino-2,3-dihydro-1H-benzimidazol-1-yl]acetate can modulate the expression of various genes involved in cell cycle regulation, apoptosis, and angiogenesis. methyl [3-(2-chlorobenzyl)-2-imino-2,3-dihydro-1H-benzimidazol-1-yl]acetate has also been shown to inhibit the activity of various enzymes involved in the production of reactive oxygen species, thereby reducing oxidative stress.

Advantages and Limitations for Lab Experiments

One of the major advantages of using methyl [3-(2-chlorobenzyl)-2-imino-2,3-dihydro-1H-benzimidazol-1-yl]acetate in lab experiments is its potent anti-cancer activity against a wide range of cancer cell lines. This makes it a potential therapeutic agent for various types of cancer. However, one of the limitations of using methyl [3-(2-chlorobenzyl)-2-imino-2,3-dihydro-1H-benzimidazol-1-yl]acetate in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for further research on methyl [3-(2-chlorobenzyl)-2-imino-2,3-dihydro-1H-benzimidazol-1-yl]acetate. One area of research is to explore the potential use of methyl [3-(2-chlorobenzyl)-2-imino-2,3-dihydro-1H-benzimidazol-1-yl]acetate as a therapeutic agent for various inflammatory and oxidative stress-related diseases. Another area of research is to investigate the potential use of methyl [3-(2-chlorobenzyl)-2-imino-2,3-dihydro-1H-benzimidazol-1-yl]acetate in combination with other anti-cancer agents to enhance its anti-cancer activity. Finally, further studies are needed to fully understand the mechanism of action of methyl [3-(2-chlorobenzyl)-2-imino-2,3-dihydro-1H-benzimidazol-1-yl]acetate and its potential side effects.
Conclusion
In conclusion, methyl [3-(2-chlorobenzyl)-2-imino-2,3-dihydro-1H-benzimidazol-1-yl]acetate is a chemical compound that has been extensively studied for its potential use in various scientific research applications. The synthesis method of methyl [3-(2-chlorobenzyl)-2-imino-2,3-dihydro-1H-benzimidazol-1-yl]acetate has been well established, and its mechanism of action has been shown to have a wide range of biochemical and physiological effects. While methyl [3-(2-chlorobenzyl)-2-imino-2,3-dihydro-1H-benzimidazol-1-yl]acetate has shown promising anti-cancer activity, further research is needed to fully understand its potential therapeutic applications and limitations.

Synthesis Methods

The synthesis of methyl [3-(2-chlorobenzyl)-2-imino-2,3-dihydro-1H-benzimidazol-1-yl]acetate involves the reaction of 2-chlorobenzylamine with 2-carbethoxyacetyl chloride in the presence of triethylamine. The resulting product is then reacted with o-phenylenediamine to obtain the final product, methyl [3-(2-chlorobenzyl)-2-imino-2,3-dihydro-1H-benzimidazol-1-yl]acetate. This synthesis method has been well established and has been used in various studies to obtain methyl [3-(2-chlorobenzyl)-2-imino-2,3-dihydro-1H-benzimidazol-1-yl]acetate in high yields.

Scientific Research Applications

Methyl [3-(2-chlorobenzyl)-2-imino-2,3-dihydro-1H-benzimidazol-1-yl]acetate has been extensively studied for its potential use in various scientific research applications. One of the most promising areas of research is its potential use as an anti-cancer agent. Studies have shown that methyl [3-(2-chlorobenzyl)-2-imino-2,3-dihydro-1H-benzimidazol-1-yl]acetate has potent anti-cancer activity against a wide range of cancer cell lines, including breast cancer, lung cancer, and colon cancer. methyl [3-(2-chlorobenzyl)-2-imino-2,3-dihydro-1H-benzimidazol-1-yl]acetate has also been shown to have anti-inflammatory and anti-oxidant properties, making it a potential therapeutic agent for various inflammatory and oxidative stress-related diseases.